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11-Dehydro-thromboxane B2-

13C5

Cat. No.: B15135300 Get Quote

For researchers, scientists, and drug development professionals, this guide offers an objective

comparison of 11-dehydro-thromboxane B2 (11-dehydro-TXB2) as a predictive cardiovascular

biomarker against other alternatives, supported by experimental data.

Introduction to 11-Dehydro-Thromboxane B2
11-dehydro-thromboxane B2 is a stable urinary metabolite of thromboxane A2 (TXA2), a potent

mediator of platelet aggregation and vasoconstriction.[1] Its levels in urine and plasma reflect in

vivo platelet activation, making it a valuable biomarker for assessing the risk of cardiovascular

events.[1] Elevated levels of urinary 11-dehydro-TXB2 are associated with an increased risk of

major adverse cardiovascular events (MACE), including myocardial infarction and stroke.[2][3]

Performance Comparison with Other Cardiovascular
Biomarkers
The predictive power of 11-dehydro-TXB2 has been evaluated in various clinical settings, often

in comparison with established and emerging cardiovascular biomarkers.

Comparison with High-Sensitivity C-Reactive Protein (hs-CRP):

Both 11-dehydro-TXB2 and hs-CRP are markers of inflammation, a key process in

atherosclerosis. Studies have shown that urinary 11-dehydro-TXB2 levels are positively

associated with circulating levels of hs-CRP.[4][5] In patients with acute myocardial infarction,
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baseline 11-dehydro-TXB2 correlated with hs-CRP levels.[6] While both are predictive of future

cardiovascular events, they may reflect different aspects of the disease process, with 11-

dehydro-TXB2 being more specific to platelet activation.

Comparison with other biomarkers:

In a study of aspirin-naive males with metabolic syndrome, urinary 11-dehydro-TXB2 was

found to be correlated with several cardiovascular risk factors, including homocysteine and LDL

cholesterol.[5]

The following table summarizes the comparative performance of 11-dehydro-TXB2 against

other key cardiovascular biomarkers.
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Biomarker
Predictive
Performance
Metric

Value
Patient
Population

Citation

11-dehydro-

TXB2

Odds Ratio for 1-

year MACE

1.58 (95% CI

1.095–2.33)

Acute Myocardial

Infarction
[2]

Area Under the

Curve (AUC) for

1-year MACE

0.8
Acute Myocardial

Infarction
[2]

Hazard Ratio for

Mortality (Upper

vs. Lower Tertile)

9.91 (95% CI

3.45-28.50)

Stable Coronary

Artery Disease
[3]

hs-CRP
Hazard Ratio for

Incident CVD

1.19 (95% CI

1.09–1.30)

Asymptomatic

Middle-Aged

Adults

[7]

Odds Ratio for

CVD in patients

with

Hypercholesterol

emia (Quartile 4

vs. Normal)

1.91 (95% CI

1.33–2.74)

General

Population
[8]

NT-proBNP

(urinary)

Area Under the

Curve (AUC) for

12-month

Cardiac Mortality

0.75 +/- 0.10 Heart Failure [9]

Signaling Pathway and Experimental Workflow
To provide a clearer understanding of the biological context and measurement process, the

following diagrams illustrate the thromboxane A2 signaling pathway and a typical experimental

workflow for 11-dehydro-TXB2 analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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